Cas no 1214380-29-6 (1-Fluoro-3-methyl-2-phenylbenzene)

• Product Name: 1-Fluoro-3-methyl-2-phenylbenzene
• CAS No: 1214380-29-6
• MF: C₁₃H₁₁F
• MW: 186.224847078323
• CID: 4997965
• Update Time: 2025-05-20

1-Fluoro-3-methyl-2-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-methyl-2-phenylbenzene
• 2-Fluoro-6-methylbiphenyl
• 1-Fluoro-3-methyl-2-phenylbenzene

• Inchi： 1S/C13H11F/c1-10-6-5-9-12(14)13(10)11-7-3-2-4-8-11/h2-9H,1H3
• InChI Key： RRISSNZCAOCZQH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1-Fluoro-3-methyl-2-phenylbenzene

Introduction to 1-Fluoro-3-methyl-2-phenylbenzene (CAS No. 1214380-29-6)

1-Fluoro-3-methyl-2-phenylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1214380-29-6, is a fluorinated aromatic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of fluoroaromatics, which are known for their unique electronic and steric properties, making them valuable intermediates in the synthesis of various bioactive molecules.

The structural framework of 1-Fluoro-3-methyl-2-phenylbenzene consists of a benzene ring substituted with a fluorine atom at the 1-position, a methyl group at the 3-position, and a phenyl group at the 2-position. This specific arrangement imparts distinct chemical reactivity and functionality, which has been exploited in numerous synthetic pathways and applications. The presence of the fluorine atom, in particular, enhances the compound's lipophilicity and metabolic stability, attributes that are highly desirable in drug development.

In recent years, there has been a surge in research focused on fluoroaromatic compounds due to their broad spectrum of biological activities. 1-Fluoro-3-methyl-2-phenylbenzene has emerged as a key intermediate in the synthesis of various pharmacophores, including those targeting neurological disorders, inflammatory diseases, and cancer. Its versatility in serving as a building block for more complex molecules has made it a subject of intense study among medicinal chemists.

One of the most compelling aspects of 1-Fluoro-3-methyl-2-phenylbenzene is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated its utility in generating derivatives that interact with specific enzyme targets, thereby modulating cellular pathways associated with disease progression. The fluorine atom's ability to influence electronic distributions has been particularly instrumental in optimizing pharmacokinetic profiles.

The synthesis of 1-Fluoro-3-methyl-2-phenylbenzene typically involves multi-step organic transformations, often starting from commercially available precursors such as anisole or toluene derivatives. Advanced catalytic methods, including cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the advancements in modern organic chemistry that facilitate such transformations.

Recent advancements in computational chemistry have further enhanced our understanding of 1-Fluoro-3-methyl-2-phenylbenzene's reactivity and potential applications. Molecular modeling studies have provided insights into how its structure influences interactions with biological targets, guiding the design of more effective drug candidates. Additionally, spectroscopic techniques such as NMR and mass spectrometry have been instrumental in elucidating its molecular structure and dynamics.

The pharmaceutical industry has shown particular interest in 1-Fluoro-3-methyl-2-phenylbenzene due to its potential as a scaffold for antiviral and anticancer agents. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against various pathogens and tumor cells. The ability to fine-tune its structure through functional group modifications has opened up avenues for developing tailored therapeutic solutions.

From an industrial perspective, the demand for high-purity 1-fluoro (CAS No:1214380)-296 is driving innovations in large-scale synthesis and purification technologies. Manufacturers are focusing on optimizing processes to ensure cost-effectiveness without compromising quality, making this compound more accessible for research and commercial applications. This trend aligns with broader industry efforts to streamline drug development pipelines by providing reliable access to key intermediates.

The environmental impact of producing and utilizing 1-fluoro (CAS No:1214380)-296 is also a consideration that researchers are addressing through green chemistry principles. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Such initiatives not only contribute to environmental stewardship but also enhance the economic viability of pharmaceutical manufacturing processes.

In conclusion,1-fluoro (CAS No:1214380)-296 represents a significant compound in modern chemical research with far-reaching implications for drug discovery and development. Its unique structural features combined with its versatility as an intermediate make it indispensable for medicinal chemists seeking to design novel therapeutics. As research continues to uncover new applications for this compound,1-fluoro (CAS No:1214380)-296 is poised to remain at the forefront of pharmaceutical innovation.